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molecular formula C11H12O4 B8438435 Methyl 2-acetyl-4-methoxybenzoate

Methyl 2-acetyl-4-methoxybenzoate

Cat. No. B8438435
M. Wt: 208.21 g/mol
InChI Key: JSGNVVAGPWSSOC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09012217B2

Procedure details

A mixture of methyl 2-bromo-4-methoxybenzoate (4) (5.9 g, 23.9 mmol), butyl vinyl ether (15.4 mL, 119.4 mmol), Ph3P (939.0 mg, 3.6 mmol), Et3N (4.3 mL, 31.0 mmol), and Pd(OAc)2 (343.0 mg, 1.8 mmol) in MeCN (45 mL) is stirred under argon at 97° C. for 18 h, cooled to room temperature, diluted with H2O (50 mL), and filtered through Celite® (H2O rinse). The filtrate is concentrated to dryness at reduced pressure. The residue plus tetrahydrofuran (140 mL) and 10% HCl (140 mL) were stirred for 2 h. After tetrahydrofuran removal at reduced pressure, the residue is extracted with dichloromethane (3×70 mL). The extract is washed (brine) and dried. After solvent removal at reduced pressure, the residue is purified on silica gel (16.7% to 33.3% ethyl acetate/hexane) to give 4.8 g (96%) of 5 as a yellow solid, mp 48-50° C. IR 2962, 1733, 1688, 1258 cm−1; 1H NMR (CDCl3) δ 2.50 (s, 3H, CH3CO), 3.86 (s, 6H, CH3O, CO2CH3), 6.76 (d, J=2.0 Hz, 1H, 3-PhH), 6.93 (dd, J=7.2, 2.0 Hz, 1H, 5-PhH), 7.90 ppm (d, J=7.2 Hz, 1H, 6-PhH).
Name
methyl 2-bromo-4-methoxybenzoate
Quantity
5.9 g
Type
reactant
Reaction Step One
Name
butyl vinyl ether
Quantity
15.4 mL
Type
reactant
Reaction Step One
Name
Ph3P
Quantity
939 mg
Type
reactant
Reaction Step One
Name
Et3N
Quantity
4.3 mL
Type
reactant
Reaction Step One
Name
MeCN
Quantity
45 mL
Type
solvent
Reaction Step One
Name
Pd(OAc)2
Quantity
343 mg
Type
catalyst
Reaction Step One
Name
H2O
Quantity
50 mL
Type
solvent
Reaction Step Two
Name
5
Yield
96%

Identifiers

REACTION_CXSMILES
Br[C:2]1[CH:11]=[C:10]([O:12][CH3:13])[CH:9]=[CH:8][C:3]=1[C:4]([O:6][CH3:7])=[O:5].[CH:14]([O:16]CCCC)=[CH2:15].C1C=CC(P(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1.CCN(CC)CC>CC#N.O.CC([O-])=O.CC([O-])=O.[Pd+2]>[C:14]([C:2]1[CH:11]=[C:10]([O:12][CH3:13])[CH:9]=[CH:8][C:3]=1[C:4]([O:6][CH3:7])=[O:5])(=[O:16])[CH3:15] |f:6.7.8|

Inputs

Step One
Name
methyl 2-bromo-4-methoxybenzoate
Quantity
5.9 g
Type
reactant
Smiles
BrC1=C(C(=O)OC)C=CC(=C1)OC
Name
butyl vinyl ether
Quantity
15.4 mL
Type
reactant
Smiles
C(=C)OCCCC
Name
Ph3P
Quantity
939 mg
Type
reactant
Smiles
C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3
Name
Et3N
Quantity
4.3 mL
Type
reactant
Smiles
CCN(CC)CC
Name
MeCN
Quantity
45 mL
Type
solvent
Smiles
CC#N
Name
Pd(OAc)2
Quantity
343 mg
Type
catalyst
Smiles
CC(=O)[O-].CC(=O)[O-].[Pd+2]
Step Two
Name
H2O
Quantity
50 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
97 °C
Stirring
Type
CUSTOM
Details
is stirred under argon at 97° C. for 18 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
cooled to room temperature
FILTRATION
Type
FILTRATION
Details
filtered through Celite® (H2O rinse)
CONCENTRATION
Type
CONCENTRATION
Details
The filtrate is concentrated to dryness at reduced pressure
STIRRING
Type
STIRRING
Details
The residue plus tetrahydrofuran (140 mL) and 10% HCl (140 mL) were stirred for 2 h
Duration
2 h
CUSTOM
Type
CUSTOM
Details
After tetrahydrofuran removal at reduced pressure
EXTRACTION
Type
EXTRACTION
Details
the residue is extracted with dichloromethane (3×70 mL)
WASH
Type
WASH
Details
The extract is washed (brine)
CUSTOM
Type
CUSTOM
Details
dried
CUSTOM
Type
CUSTOM
Details
After solvent removal at reduced pressure
CUSTOM
Type
CUSTOM
Details
the residue is purified on silica gel (16.7% to 33.3% ethyl acetate/hexane)

Outcomes

Product
Details
Reaction Time
 18 h
Name
5
Type
product
Smiles
C(C)(=O)C1=C(C(=O)OC)C=CC(=C1)OC
Measurements
Type Value Analysis
AMOUNT: MASS 4.8 g
YIELD: PERCENTYIELD 96%
YIELD: CALCULATEDPERCENTYIELD 96.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.